Cas no 100377-28-4 (Methyl 2-(pyridin-2-ylamino)acetate)

• Product Name: Methyl 2-(pyridin-2-ylamino)acetate
• CAS No: 100377-28-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1089165
• PubChem ID: 14585555
• Update Time: 2025-05-19

Methyl 2-(pyridin-2-ylamino)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(pyridin-2-ylamino)acetate
• Glycine, N-2-pyridinyl-, methyl ester (9CI)
• AGN-PC-001WB8
• AK139057
• methyl N-(2-pyridyl)glycinate
• N-[2]pyridyl-glycine methyl ester
• N-[2]Pyridyl-glycin-methylester
• SureCN7436411
• AKOS004120887
• 100377-28-4
• Methyl2-(pyridin-2-ylamino)acetate
• EN300-6510130
• methyl 2-[(pyridin-2-yl)amino]acetate
• A903853
• methyl pyridin-2-ylglycinate
• Glycine, N-2-pyridinyl-, methyl ester
• SCHEMBL7436411
• DTXSID60561920
• Glycine,N-2-pyridinyl-,methyl ester(9ci)
• Methyl N-pyridin-2-ylglycinate

• Inchi： 1S/C8H10N2O2/c1-12-8(11)6-10-7-4-2-3-5-9-7/h2-5H,6H2,1H3,(H,9,10)
• InChI Key： IROXMQZTWZZQLR-UHFFFAOYSA-N
• SMILES： O(C)C(CNC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22000
• LogP: 0.73950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-(pyridin-2-ylamino)acetate

Comprehensive Overview of Methyl 2-(pyridin-2-ylamino)acetate (CAS No. 100377-28-4): Properties, Applications, and Industry Insights

Methyl 2-(pyridin-2-ylamino)acetate (CAS No. 100377-28-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyridine ring and an acetate group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C₈H₁₀N₂O₂, combines the reactivity of both amino and ester functionalities, making it valuable for designing bioactive molecules. Researchers frequently explore its role in heterocyclic synthesis, particularly for developing kinase inhibitors and antimicrobial agents, aligning with current trends in targeted drug discovery.

The compound’s physicochemical properties—such as a melting point range of 85–90°C and solubility in polar organic solvents—make it suitable for laboratory-scale reactions. Recent studies highlight its utility in green chemistry applications, where its moderate stability under ambient conditions reduces the need for extreme handling protocols. Innovations in catalytic amidation and microwave-assisted synthesis have further optimized its production, addressing industry demands for cost-effective and sustainable methodologies. These advancements resonate with the growing focus on environmentally friendly synthesis in academic and industrial settings.

From a commercial perspective, Methyl 2-(pyridin-2-ylamino)acetate is often sought after for its potential in crop protection formulations. Agrochemical companies investigate its derivatives as precursors for biodegradable pesticides, responding to global concerns about food security and ecological impact. Additionally, its relevance in peptide mimetics design has sparked interest in the pharmaceutical sector, particularly for metabolic disorder therapeutics. Such applications align with frequent search queries like “pyridine-based drug intermediates” or “ester compounds in agriculture,” reflecting user curiosity about niche chemical applications.

Quality control protocols for CAS No. 100377-28-4 emphasize HPLC purity analysis (>98%) and spectroscopic characterization (IR, NMR). Suppliers typically provide technical data sheets detailing storage conditions (e.g., inert atmosphere, −20°C) to ensure longevity. Regulatory compliance with REACH and FDA guidelines further enhances its marketability, particularly for exporters targeting European and North American markets. Discussions in online forums often center on its scalability challenges, a pain point for manufacturers aiming to balance yield and cost-efficiency.

Emerging research explores the compound’s role in material science, such as modifying polymer coatings for enhanced adhesion. This interdisciplinary potential—bridging pharma, agrochemistry, and industrial materials—positions it as a compound of enduring relevance. For researchers, understanding its structure-activity relationships (SAR) remains a priority, as evidenced by peer-reviewed publications indexed in major scientific databases. Future directions may include AI-driven molecular optimization to expand its utility, a topic increasingly searched in conjunction with computational chemistry tools.